Cas no 488111-17-7 (2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid)

• Product Name: 2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid
• CAS No: 488111-17-7
• MF: C₈H₆O₄S
• MW: 198.195841312408
• CID: 867266
• Update Time: 2025-05-20

2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoicacid,2-hydroxy-4-oxo-4-(2-thienyl)-(9CI)
• 2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid
• 2-Hydroxy-4-oxo-4-thiophen-2-yl-but-2-enoic acid
• (Z)-2-hydroxy-4-oxo-4-(2-thienyl)but-2-enoic acid
• (2z)-2-hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid

• Inchi： 1S/C8H6O4S/c9-5(4-6(10)8(11)12)7-2-1-3-13-7/h1-4,10H,(H,11,12)/b6-4-
• InChI Key： HTBXLUKKKPUQOZ-XQRVVYSFSA-N
• SMILES： S1C=CC=C1C(/C=C(/C(=O)O)\O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Topological Polar Surface Area: 103

Additional information on 2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid

Comprehensive Overview of 2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid (CAS No. 488111-17-7): Properties, Applications, and Research Insights

2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid (CAS 488111-17-7) is a specialized organic compound featuring a unique molecular structure combining hydroxy, oxo, and thiophene functional groups. This α,β-unsaturated carboxylic acid derivative has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential as a building block for bioactive molecules. The compound's conjugated system, formed by the but-2-enoic acid backbone and thiophene ring, contributes to its distinct electronic properties, making it valuable for applications ranging from drug design to organic electronics.

Recent studies highlight the growing interest in thiophene-containing compounds like 488111-17-7, particularly in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such intermediates, aligning with the global push toward environmentally benign processes. The compound's chelating ability, attributed to its hydroxy-oxo motif, has shown promise in developing novel metal-organic frameworks (MOFs) for catalytic applications, addressing current demands for energy-efficient materials.

From a pharmaceutical perspective, the structural features of 2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid make it a compelling candidate for medicinal chemistry research. Its Michael acceptor capability (via the α,β-unsaturated carbonyl system) enables potential interactions with biological nucleophiles, a property leveraged in designing enzyme inhibitors. Computational studies using AI-driven molecular modeling have identified derivatives of this compound as potential leads for targeting inflammatory pathways, reflecting the intersection of computational chemistry and drug discovery trends.

The analytical characterization of CAS 488111-17-7 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular focus on its tautomeric equilibrium between keto and enol forms. This behavior significantly influences its chemical reactivity and solubility profile, critical parameters for formulation scientists. Recent QSPR studies (Quantitative Structure-Property Relationship) have correlated these molecular features with observed physicochemical properties, providing valuable data for materials informatics databases.

In material science applications, the thiophene moiety of 2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid offers interesting possibilities for π-conjugated systems. Researchers are investigating its incorporation into organic semiconductors for flexible electronics, responding to market demands for wearable technology components. The compound's ability to undergo electropolymerization has been explored for creating thin films with tunable electrochemical properties, relevant to energy storage applications.

Quality control protocols for 488111-17-7 emphasize rigorous spectroscopic purity assessment, particularly monitoring for isomeric impurities that may affect downstream applications. Stability studies indicate optimal storage conditions under inert atmosphere at controlled temperatures, with special attention to preventing moisture absorption that could promote degradation pathways. These handling considerations are crucial for maintaining batch-to-batch consistency in research applications.

The synthetic versatility of 2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid continues to inspire novel heterocyclic chemistry methodologies. Recent publications demonstrate its utility in multicomponent reactions to construct complex pharmacophores, reflecting the pharmaceutical industry's focus on molecular diversity. Its role as a precursor for bioconjugates has also been investigated, particularly in the development of targeted drug delivery systems addressing current challenges in precision medicine.

Environmental fate studies of CAS 488111-17-7 indicate moderate biodegradability under aerobic conditions, with research ongoing to optimize microbial degradation pathways. These investigations align with increasing regulatory emphasis on benign-by-design chemicals and the circular economy paradigm in chemical manufacturing. Life cycle assessment approaches are being applied to evaluate the sustainability profile of production processes for such specialty chemicals.

Emerging applications explore the compound's potential in supramolecular chemistry, where its hydrogen-bonding motifs facilitate the construction of complex architectures. This direction resonates with current interests in molecular self-assembly for nanotechnology applications. Additionally, its photophysical properties are being characterized for possible use in organic luminescent materials, responding to the growing optoelectronics market.

As research progresses, 2-Hydroxy-4-oxo-4-(thiophen-2-yl)but-2-enoic acid continues to reveal new dimensions of utility across scientific disciplines. The compound exemplifies how multifunctional intermediates can bridge diverse research areas from pharmaceutical development to advanced materials, embodying the interdisciplinary nature of modern chemical innovation. Future studies will likely explore its potential in bioorthogonal chemistry and click chemistry applications, further expanding its scientific relevance.